N-(3,4-dichlorophenyl)-N'-ethylethanediamide

• IUPAC Name: N'-(3,4-dichlorophenyl)-N-ethyloxamide
• InChI: InChI=1S/C10H10Cl2N2O2/c1-2-13-9(15)10(16)14-6-3-4-7(11)8(12)5-6/h3-5H,2H2,1H3,(H,13,15)(H,14,16)
• InChI Key: ZFPMTGONSOAQPI-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C(=O)NC1=CC(=C(C=C1)Cl)Cl
• Molecular Formula: C10H10Cl2N2O2
• Molecular Weight: 261.10 g/mol

Description

N-(3,4-dichlorophenyl)-N'-ethylethanediamide, also known as DCE or EPTC, is an herbicide that is widely used in agriculture to control weeds. It was first introduced in the 1950s and has since become a popular choice among farmers due to its effectiveness and low cost. In

Mechanism of Action

N-(3,4-dichlorophenyl)-N'-ethylethanediamide works by inhibiting the growth of weeds through the disruption of the plant's cellular processes. Specifically, it targets the enzyme acetolactate synthase, which is essential for the production of branched-chain amino acids. Without this enzyme, the plant is unable to produce these amino acids and eventually dies.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects on plants. It has been found to inhibit the activity of certain enzymes, such as glutathione S-transferase and peroxidase, which are involved in the detoxification of herbicides. In addition, this compound has also been shown to affect the levels of certain hormones in plants, such as abscisic acid and cytokinins.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3,4-dichlorophenyl)-N'-ethylethanediamide in lab experiments is its low cost and availability. It is also relatively easy to synthesize, making it a popular choice among researchers. However, one limitation is its potential toxicity, which can make it difficult to work with in certain experiments.

Future Directions

There are a number of potential future directions for research on N-(3,4-dichlorophenyl)-N'-ethylethanediamide. One area of interest is its potential use in the treatment of cancer, as it has been shown to have cytotoxic effects on certain cancer cell lines. In addition, there is also potential for the development of new herbicides based on the structure of this compound, which could lead to more effective and environmentally friendly weed control methods.
In conclusion, this compound is a widely used herbicide that has been extensively studied for its effectiveness and safety. Its mechanism of action involves the inhibition of acetolactate synthase, which is essential for the production of branched-chain amino acids in plants. While it has been found to have a number of advantages for lab experiments, such as low cost and availability, it also has potential limitations due to its toxicity. However, there are numerous future directions for research on this compound, including its potential use in cancer treatment and the development of new herbicides.

Synthesis Methods

The synthesis of N-(3,4-dichlorophenyl)-N'-ethylethanediamide involves the reaction of 3,4-dichloroaniline with ethyl chloroformate to form N-(3,4-dichlorophenyl)-N'-ethoxycarbonyl ethylenediamine. This compound is then treated with ethylenediamine to produce this compound.

Scientific Research Applications

N-(3,4-dichlorophenyl)-N'-ethylethanediamide has been widely studied in the field of weed control, with numerous research studies focusing on its effectiveness and safety. It has been found to be particularly effective against annual grasses and broadleaf weeds, making it a popular choice among farmers. In addition, this compound has also been studied for its potential use in the treatment of certain diseases, such as cancer.